Cas no 31931-53-0 (3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester)

31931-53-0 structure
Product name:3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester
3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester
- 3-(ethoxycarbonyl)-2,5-dimethylpyridine
- ethyl 2,5-dimethylpyridine-3-carboxylate
- AB70789
- ETHYL 2,5-DIMETHYLNICOTINATE
- 2,5-DIMETHYL-NICOTINIC ACID ETHYL ESTER
- 31931-53-0
- IUQNEEHJYZPQKJ-UHFFFAOYSA-N
- SCHEMBL612735
- DB-314688
- ETHYL2,5-DIMETHYLNICOTINATE
-
- Inchi: InChI=1S/C10H13NO2/c1-4-13-10(12)9-5-7(2)6-11-8(9)3/h5-6H,4H2,1-3H3
- InChI Key: IUQNEEHJYZPQKJ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N=CC(=C1)C)C
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester Related Literature
-
Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
-
Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
31931-53-0 (3-Pyridinecarboxylic acid, 2,5-dimethyl-, ethyl ester) Related Products
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